Cas no 86089-22-7 (Decanoic acid, 2-hexyl-3-oxo-, methyl ester)
86089-22-7 structure
Product Name:Decanoic acid, 2-hexyl-3-oxo-, methyl ester
CAS No:86089-22-7
MF:C17H32O3
MW:284.43418598175
CID:1849970
PubChem ID:10913069
Update Time:2025-04-21
Decanoic acid, 2-hexyl-3-oxo-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Decanoic acid, 2-hexyl-3-oxo-, methyl ester
- methyl 2-hexyl-3-oxodecanoate
- DTXSID70448177
- SCHEMBL8635800
- 86089-22-7
-
- Inchi： 1S/C17H32O3/c1-4-6-8-10-12-14-16(18)15(17(19)20-3)13-11-9-7-5-2/h15H,4-14H2,1-3H3
- InChI Key： XTTBCJYEZQRYNZ-UHFFFAOYSA-N
- SMILES： O=C(CCCCCCC)C(C(=O)OC)CCCCCC
Computed Properties
- Exact Mass: 284.23514488g/mol
- Monoisotopic Mass: 284.23514488g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 14
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.1
- Topological Polar Surface Area: 43.4Ų
Decanoic acid, 2-hexyl-3-oxo-, methyl ester Related Literature
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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